Cas no 2138277-20-8 (Sodium 3,3-dimethylpentane-1-sulfinate)

• Product Name: Sodium 3,3-dimethylpentane-1-sulfinate
• CAS No: 2138277-20-8
• MF: C₇H₁₅NaO₂S
• MW: 186.247572183609
• CID: 6278203
• PubChem ID: 165455304
• Update Time: 2025-05-23

Sodium 3,3-dimethylpentane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3,3-dimethylpentane-1-sulfinate
• 2138277-20-8
• EN300-724507
• Sodium 3,3-dimethylpentane-1-sulfinate

• Inchi： 1S/C7H16O2S.Na/c1-4-7(2,3)5-6-10(8)9;/h4-6H2,1-3H3,(H,8,9);/q;+1/p-1
• InChI Key： JOTQUJXJNKLBII-UHFFFAOYSA-M
• SMILES： S(CCC(C)(C)CC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 186.06904517g/mol
• Monoisotopic Mass: 186.06904517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3,3-dimethylpentane-1-sulfinate

Sodium 3,3-Dimethylpentane-1-Sulfinate: A Comprehensive Overview

Sodium 3,3-dimethylpentane-1-sulfinate, also known by its CAS number 2138277-20-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound belongs to the class of sulfonates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule is characterized by its pentane backbone with a sulfinate group at the first position and two methyl groups attached to the third carbon. This structural arrangement imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of sodium 3,3-dimethylpentane-1-sulfinate in enhancing the efficiency of chemical processes. For instance, researchers have explored its role as a stabilizer in polymer formulations, where it helps improve the thermal stability and mechanical properties of the resulting materials. Additionally, its ability to act as a surfactant has made it a valuable component in emulsion polymerization techniques. These findings underscore the importance of understanding the compound's behavior under different conditions and its compatibility with various substrates.

The synthesis of sodium 3,3-dimethylpentane-1-sulfinate typically involves a two-step process: first, the preparation of the corresponding sulfonic acid derivative, followed by neutralization with sodium hydroxide or another suitable base. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for this synthesis. For example, the use of solid acid catalysts has been shown to significantly reduce reaction times while improving yields. Such innovations are critical for scaling up production to meet growing industrial demands.

In terms of applications, sodium 3,3-dimethylpentane-1-sulfinate has found utility in several key areas. One notable application is in the formulation of detergents and cleaning agents, where it serves as a builder material due to its ability to soften water and enhance cleaning performance. Furthermore, it has been employed as an intermediate in the synthesis of more complex organic molecules, particularly those with sulfonate functionalities. Its role in drug delivery systems is another area of active research, with studies focusing on its potential as a carrier for hydrophobic drugs.

Recent research has also delved into the environmental impact of sodium 3,3-dimethylpentane-1-sulfinate. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to some traditional surfactants. However, further investigations are needed to fully understand its long-term effects on ecosystems and biodegradation pathways. Regulatory bodies are increasingly emphasizing the need for sustainable chemical practices, and compounds like sodium 3,3-dimethylpentane-1-sulfinate that demonstrate favorable environmental profiles are likely to play a pivotal role in future industries.

Looking ahead, the development of novel applications for sodium 3,3-dimethylpentane-1-sulfinate is expected to continue at a rapid pace. Its versatility as both a functional additive and an intermediate makes it a valuable asset across multiple sectors. Ongoing research is also focused on optimizing its synthesis pathways to minimize waste generation and energy consumption. As industries strive for greener manufacturing processes, compounds like sodium 3,3-dimethylpentane-1-sulfinate will undoubtedly remain at the forefront of innovation.